Cas no 1797224-17-9 (4-cyclopropyl-1-[(pyridin-2-yl)methyl]-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 4-cyclopropyl-1-[(pyridin-2-yl)methyl]-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1797224-17-9
• MF: C₁₆H₁₅N₅O
• MW: 293.323202371597
• CID: 5405183
• Update Time: 2025-10-28

4-cyclopropyl-1-[(pyridin-2-yl)methyl]-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropyl-2,4-dihydro-5-(3-pyridinyl)-2-(2-pyridinylmethyl)-3H-1,2,4-triazol-3-one
• 4-cyclopropyl-1-[(pyridin-2-yl)methyl]-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C16H15N5O/c22-16-20(11-13-5-1-2-9-18-13)19-15(21(16)14-6-7-14)12-4-3-8-17-10-12/h1-5,8-10,14H,6-7,11H2
• InChI Key： XZJAXZVWUGWXKA-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CN=C2)N(C2CC2)C(=O)N1CC1=NC=CC=C1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 457.1±55.0 °C(Predicted)
• pka: 4.86±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 4-cyclopropyl-1-[(pyridin-2-yl)methyl]-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

4-cyclopropyl-1-[(pyridin-2-yl)methyl]-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1797224-17-9): A Comprehensive Overview

4-cyclopropyl-1-[(pyridin-2-yl)methyl]-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1797224-17-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties.

The molecular structure of 4-cyclopropyl-1-[(pyridin-2-yl)methyl]-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one is characterized by the presence of a cyclopropyl group, a pyridine moiety, and a triazole ring. These functional groups contribute to the compound's stability and bioavailability, making it an attractive candidate for further pharmacological investigation. The cyclopropyl group is particularly noteworthy for its ability to enhance lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the potential of 4-cyclopropyl-1-[(pyridin-2-yl)methyl]-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one in various therapeutic areas. One notable application is in the treatment of fungal infections. Triazoles are well-known for their antifungal properties, and this compound has shown promising activity against a range of pathogenic fungi. In vitro studies have demonstrated that it exhibits potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common causes of fungal infections in humans.

In addition to its antifungal properties, 4-cyclopropyl-1-[(pyridin-2-yl)methyl]-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can inhibit the growth of various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of 4-cyclopropyl-1[(pyridin--methyl]-3-(pyridin--yl)-,-dihydro-H-,,-triazol-one have been extensively studied to assess its suitability as a therapeutic agent. Results from animal models have indicated that it has favorable oral bioavailability and a reasonable half-life, which are essential for effective drug delivery. Furthermore, the compound has shown low toxicity in preclinical toxicity studies, suggesting that it may be safe for use in humans.

To further explore the therapeutic potential of 4-cyclopropyl--[(pyridin--methyl]--(pyridin--yl)--,-dihydro-H-,,-triazol-one, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in treating specific medical conditions. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The development of 4-cyclopropyl--[(pyridin--methyl]--(pyridin--yl)--,-dihydro-H-,,-triazol-one as a therapeutic agent is part of a broader trend in medicinal chemistry towards the design of multifunctional compounds with improved pharmacological profiles. The integration of multiple functional groups into a single molecule can enhance its biological activity and reduce side effects. This approach has been successfully applied to other triazole-based drugs, such as fluconazole and itraconazole.

In conclusion, 4-cyclopropyl--[(pyridin--methyl]--(pyridin--yl)--,-dihydro-H-,,-triazol-one (CAS No. 1797224-) represents a promising candidate for the development of new therapeutic agents. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.